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Compound of Interest

Compound Name:
3-Dimethylaminobenzoyl chloride

hydrochloride

Cat. No.: B055449 Get Quote

An In-depth Technical Guide to the Handling and Storage of 3-Dimethylaminobenzoyl
Chloride Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of

3-Dimethylaminobenzoyl chloride hydrochloride (CAS Number: 117500-61-5). The

information is compiled from safety data sheets and chemical supplier information to ensure

laboratory and research personnel can manage this chemical safely and effectively.

Chemical and Physical Properties
3-Dimethylaminobenzoyl chloride hydrochloride is a chemical intermediate used in the

synthesis of various compounds.[1] Understanding its physical and chemical properties is

fundamental to its safe handling.
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Property Value Reference

CAS Number 117500-61-5

Molecular Formula C₉H₁₁Cl₂NO [2]

Molecular Weight 220.1 g/mol

Appearance
Pale cream to yellow to brown

solid
[2]

Purity ≥88.0% to 98% [2][3]

Melting Point 170 - 173 °C [4]

Hazard Identification and Safety Precautions
This compound is classified as a hazardous substance. It is crucial to be aware of its potential

dangers and to take appropriate safety measures.

Hazard Statements:

H302: Harmful if swallowed.[4]

H314: Causes severe skin burns and eye damage.[5]

H315: Causes skin irritation.[4]

H318: Causes serious eye damage.[5]

H319: Causes serious eye irritation.[4]

H401: Toxic to aquatic life.[4]

Precautionary Statements: Users should adhere to the following precautions to minimize risk:

Prevention:

P264: Wash skin thoroughly after handling.[4]
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P270: Do not eat, drink or smoke when using this product.[4]

P273: Avoid release to the environment.[4]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4]

Response:

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel

unwell. Rinse mouth.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

Storage:

P405: Store locked up.

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of the chemical and

ensuring the safety of personnel.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE).[6]

Avoid the formation of dust and aerosols.[7]

Do not eat, drink, or smoke in the handling area.[6]
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Wash hands thoroughly after handling.[4]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep the container in a dry place.[8]

The substance is air and moisture-sensitive; store under an inert gas.[5]

Store in a locked-up and corrosives area.[8]

Keep refrigerated.[8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 3-Dimethylaminobenzoyl chloride
hydrochloride.

PPE Type Specification Reference

Eye/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[8]

Skin

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[8]

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[8]
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First Aid Measures
In case of exposure, immediate action is required.

General Advice: Show the safety data sheet to the doctor in attendance. First aiders should

protect themselves.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[9]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Call a physician immediately.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[5]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.[10]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[9]

Environmental Precautions: Do not let the product enter drains.[9]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal. Do not expose the spill to water.[9][10]

Experimental Protocols
No specific experimental protocols for the use of 3-Dimethylaminobenzoyl chloride
hydrochloride were found in the publicly available safety and technical data sheets reviewed

for this guide. Researchers should develop and validate their own protocols based on the
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chemical's properties and the specific requirements of their experiments, always prioritizing

safety.

Visual Guides
The following diagrams illustrate key safety and handling workflows.
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Caption: Safe Handling Workflow for 3-Dimethylaminobenzoyl Chloride Hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b055449?utm_src=pdf-body-img
https://www.benchchem.com/product/b055449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials

3-Dimethylaminobenzoyl
Chloride Hydrochloride

Strong Oxidizing AgentsReacts with

Strong Bases
Reacts with

Water/Moisture

Reacts with
(liberates toxic gas)

Click to download full resolution via product page

Caption: Chemical Incompatibilities of 3-Dimethylaminobenzoyl Chloride Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and storage of 3-Dimethylaminobenzoyl
chloride hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055449#handling-and-storage-of-3-
dimethylaminobenzoyl-chloride-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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